2,5-Dimethyl-1,3-thiazole-4-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of thiazole derivatives often involves cyclization reactions that incorporate sulfur and nitrogen into a five-membered ring. For example, a study on the synthesis of carboxylic acid derivatives bearing the 1,3,4-thiadiazole moiety discussed the synthesis of compounds with liquid crystalline behaviors, showcasing the versatility of thiazole derivatives in synthetic chemistry (Jaffer, Aldhaif, & Tomi, 2017).
Molecular Structure Analysis
The molecular structure of thiazole derivatives, including 2,5-dimethyl-1,3-thiazole-4-carboxylic acid, is characterized by electronic and spectroscopic studies. A detailed study using density functional theory (DFT) has been performed to analyze the electronic structure, spectral features, hydrogen bonding, and solvent effects on similar thiazole derivatives, offering insights into the structural intricacies of these compounds (Singh et al., 2019).
Chemical Reactions and Properties
Thiazole derivatives undergo various chemical reactions, including cycloadditions, condensations, and functionalization, leading to a wide range of biological activities. For instance, the intermolecular cycloaddition of nonstabilized azomethine ylides generated from 1,3-thiazolidine-4-carboxylic acids has been explored, yielding pyrrolo[1,2-c]thiazoles, demonstrating the chemical versatility of thiazole-containing compounds (Cardoso et al., 2006).
Physical Properties Analysis
The physical properties of thiazole derivatives, including melting points, solubility, and crystalline behaviors, are crucial for their application in various fields. Research on new carboxylic acid derivatives bearing the 1,3,4-thiadiazole moiety has contributed to understanding the liquid crystalline behaviors and physical properties of these compounds, indicating the impact of structural variations on their physical characteristics (Jaffer, Aldhaif, & Tomi, 2017).
Chemical Properties Analysis
Thiazole derivatives exhibit a range of chemical properties, including acidity, basicity, and reactivity towards electrophiles and nucleophiles, shaped by their heterocyclic structure. The synthesis and study of compounds such as 2-amino-1,3-thiazole-4-carboxylic acid derivatives reveal the chemical diversity and potential biological activities inherent in thiazole compounds (Li et al., 2015).
Scientific Research Applications
Synthesis of Thiazole Derivatives : The compound is used in the synthesis of thiazolo[5,4-d]thiazole derivatives and 2-thioxo-1,3-thiazolidine-4-carboxylates, providing a pathway for creating novel organic compounds with potential applications in medicinal chemistry and materials science (Cież & Kalinowska‐Tłuścik, 2012).
Creation of Heterocyclic γ-Amino Acids : It serves as a precursor in the production of 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), a new class of constrained heterocyclic γ-amino acids, which are useful in mimicking secondary structures of proteins such as helices and β-sheets (Mathieu et al., 2015).
Synthesis of Pyrrolo[1,2-c]thiazoles : The compound is used in generating 5,7a-dihydro-1H,3H-pyrrolo[1,2-c]thiazole derivatives through intermolecular cycloaddition, which has potential applications in creating new pharmacologically active molecules (Cardoso et al., 2006).
Development of Anticancer Agents : Derivatives of 2,5-Dimethyl-1,3-thiazole-4-carboxylic acid have been studied for their potential anticancer activities, indicating its relevance in drug discovery and medicinal chemistry (Prabhu et al., 2015).
Exploration of Antifungal and Antiviral Properties : Novel derivatives of this compound have shown significant fungicidal and antivirus activities, suggesting its potential use in developing new antifungal and antiviral agents (Fengyun et al., 2015).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Thiazole derivatives have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
For instance, some thiazole compounds bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazole derivatives have been associated with a variety of biological activities, suggesting they may impact multiple pathways .
Result of Action
Thiazole derivatives have been associated with a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
It’s known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .
properties
IUPAC Name |
2,5-dimethyl-1,3-thiazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2S/c1-3-5(6(8)9)7-4(2)10-3/h1-2H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFHYBEFNQLGRFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60550758 | |
Record name | 2,5-Dimethyl-1,3-thiazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60550758 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
113366-73-7 | |
Record name | 2,5-Dimethyl-1,3-thiazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60550758 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | dimethyl-1,3-thiazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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